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Introduction

Nitron (1,4-diphenyl-3-anilino-1,2,4-triazolium) is a gravimetric reagent used for the quantitative
determination of nitric acid and other nitrate-containing compounds. The method relies on the
formation of a sparingly soluble salt, Nitron nitrate, upon the reaction of Nitron with nitrate ions
in an acidic solution. This application note provides a detailed protocol for the use of Nitron in
the gravimetric analysis of nitric acid, including reagent preparation, experimental procedures,
and calculation of results.

Principle of the Method

The quantification of nitric acid using Nitron is a gravimetric analysis technique. The
fundamental principle involves the precipitation of nitrate ions (NOs~) from a solution by adding
a solution of Nitron. Nitron, a large organic molecule, reacts with the nitrate ion to form a
precipitate of Nitron nitrate (CzoH1sN4-HNO3), which has low solubility in water, especially at
colder temperatures.[1] The precipitate is then filtered, washed, dried, and weighed. The mass
of the nitric acid in the original sample is then calculated based on the stoichiometry of the
reaction and the mass of the precipitate.

Quantitative Data
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For accurate calculations in the gravimetric analysis of nitric acid using Nitron, the following

quantitative data are essential.

Parameter Value Source/Calculation
Molecular Formula of Nitron C20H16Na4 [2]
Molecular Weight of Nitron 312.38 g/mol [1][3]
Molecular Formula of Nitric
_ HNOs N/A
Acid
Molecular Weight of Nitric Acid  63.01 g/mol Calculated

Molecular Formula of Nitron

Nitrate

C20H16N4-HNO3

[1]

Molecular Weight of Nitron
Nitrate

375.39 g/mol

Calculated (312.38 + 63.01)

Gravimetric Factor (Nitric
Acid/Nitron Nitrate)

0.1678

Calculated (63.01 / 375.39)

Experimental Protocols
Preparation of the Nitron Reagent (10% in 5% Acetic

Acid)

Materials:

e Nitron (C20H16Na4)

o Glacial Acetic Acid (CH3COOH)

e Deionized Water

¢ Volumetric flask (100 mL)

o Heating plate or water bath

o Filtration apparatus (e.g., Buchner funnel, filter paper)
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e Amber glass bottle for storage
Procedure:

e In a 100 mL volumetric flask, dissolve 10 g of Nitron in approximately 80 mL of 5% acetic
acid.[1]

» To prepare the 5% acetic acid solution, dilute 5 mL of glacial acetic acid with 95 mL of
deionized water.

o Gently warm the mixture on a heating plate or in a water bath to facilitate the dissolution of
the Nitron.[1]

e Once the Nitron is completely dissolved, allow the solution to cool to room temperature.
« Filter the solution to remove any impurities.[1]

o Transfer the clear filtrate to an amber glass bottle for storage. The reagent should be stored
in a cool, dark place.

Protocol for the Gravimetric Determination of Nitric Acid

Materials:

e Sample containing an unknown quantity of nitric acid
» Nitron reagent (10% in 5% acetic acid)

o Dilute Sulfuric Acid (H2S0a4) (e.g., 5%)

* Ice-cold deionized water

o Beakers (250 mL)

e Gooch crucible or sintered glass crucible

« Filtration apparatus (vacuum flask, tubing)

e Drying oven
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» Desiccator

e Analytical balance

Procedure:

a. Sample Preparation:

o Accurately weigh a sample containing approximately 0.1 to 0.15 g of nitrate.

¢ Dissolve the sample in 80-100 mL of deionized water in a 250 mL beaker.

b. Precipitation:

o Heat the sample solution to boiling.[1]

» Add a few drops of dilute sulfuric acid to acidify the solution.[1]

e Add 10-12 mL of the prepared Nitron reagent to the hot solution while stirring continuously.[1]

 Allow the solution to cool slowly to room temperature. The Nitron nitrate will precipitate as
fine, needle-like crystals.[1]

e To ensure maximum precipitation, place the beaker in an ice bath for 1-2 hours.[1]
c. Filtration and Washing:
» Weigh a clean, dry Gooch crucible or sintered glass crucible.

« Filter the cold solution containing the precipitate through the pre-weighed crucible using
gentle suction.

o Wash the precipitate with several small portions (3-4 mL each) of ice-cold deionized water.[1]
It is crucial to use minimal amounts of wash water as Nitron nitrate has a slight solubility
even in cold water.[1]

d. Drying and Weighing:
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Dry the crucible containing the precipitate in a drying oven at 105-110 °C for 45-60 minutes.

[1]

After drying, transfer the crucible to a desiccator to cool to room temperature.

Once cooled, weigh the crucible with the dried precipitate on an analytical balance.

Repeat the drying and weighing process until a constant weight is achieved.

Calculation of Nitric Acid Content

The percentage of nitric acid in the sample can be calculated using the following formula:
% Nitric Acid = (Weight of Precipitate (g) x Gravimetric Factor x 100) / Weight of Sample (g)

Where the Gravimetric Factor is 0.1678.

Interferences

It is important to note that several other anions can interfere with the determination of nitrate by
forming precipitates with Nitron. These include:

Bromide (Br-)

 lodide (1)

e Nitrite (NO27)

e Chromate (CrOa427)

e Chlorate (ClO3™)

e Perchlorate (ClO4™)

e Thiocyanate (SCN-)

» Ferrocyanide ([Fe(CN)s]*")

« Ferricyanide ([Fe(CN)s]*-)
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e Picrate
e Oxalate (C20427)[1]

If any of these interfering ions are present in the sample, they must be removed prior to the
addition of the Nitron reagent.

Visualizations
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Caption: Experimental workflow for the quantification of nitric acid using Nitron.
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Caption: Reaction of Nitron with nitric acid to form Nitron nitrate precipitate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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